Cas no 1858242-10-0 (6-Methyl-4-(4-methylphenyl)sulfonyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid)

6-Methyl-4-(4-methylphenyl)sulfonyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid is a sulfonylated benzoxazine derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure features a benzoxazine core modified with a 4-methylphenylsulfonyl group and a carboxylic acid functionality, offering versatility for further synthetic modifications. The compound’s sulfonyl moiety enhances its reactivity, making it a useful intermediate in the development of biologically active molecules. Its well-defined chemical properties and stability under standard conditions facilitate its use in targeted synthesis. This compound is particularly valuable for researchers exploring novel therapeutic agents due to its structural complexity and potential for selective interactions with biological targets.

6-Methyl-4-(4-methylphenyl)sulfonyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid structure

1858242-10-0 structure

Product Name:6-Methyl-4-(4-methylphenyl)sulfonyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid

CAS No:1858242-10-0

MF:C₁₇H₁₇NO₅S

MW:347.385583639145

MDL:MFCD28954566

CID:4709158

Update Time:2025-10-18

6-Methyl-4-(4-methylphenyl)sulfonyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 6-Methyl-4-[(4-methylphenyl)sulfonyl]-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid
- 2H-1,4-benzoxazine-2-carboxylic acid, 3,4-dihydro-6-methyl-4-[(4-methylphenyl)sulfonyl]-
- 6-Methyl-4-(4-methylphenyl)sulfonyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid
- MDL： MFCD28954566
- Inchi： 1S/C17H17NO5S/c1-11-3-6-13(7-4-11)24(21,22)18-10-16(17(19)20)23-15-8-5-12(2)9-14(15)18/h3-9,16H,10H2,1-2H3,(H,19,20)
- InChI Key： HTHGAGHVAFBSPE-UHFFFAOYSA-N
- SMILES： S(C1C=CC(C)=CC=1)(N1C2C=C(C)C=CC=2OC(C(=O)O)C1)(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 24
Rotatable Bond Count: 3
Complexity: 564
Topological Polar Surface Area: 92.3

6-Methyl-4-(4-methylphenyl)sulfonyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid Pricemore >>

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TRC	M240785-500mg	6-Methyl-4-[(4-methylphenyl)sulfonyl]-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid	1858242-10-0	500mg	$ 235.00	2022-06-04
TRC	M240785-1000mg	6-Methyl-4-[(4-methylphenyl)sulfonyl]-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid	1858242-10-0	1g	$ 390.00	2022-06-04
TRC	M240785-2000mg	6-Methyl-4-[(4-methylphenyl)sulfonyl]-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid	1858242-10-0	2g	$ 615.00	2022-06-04
abcr	AB417973-500 mg	6-Methyl-4-[(4-methylphenyl)sulfonyl]-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid	1858242-10-0	500MG	€165.80	2023-01-21
abcr	AB417973-1 g	6-Methyl-4-[(4-methylphenyl)sulfonyl]-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid	1858242-10-0	1g	€197.30	2023-05-18
abcr	AB417973-5 g	6-Methyl-4-[(4-methylphenyl)sulfonyl]-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid	1858242-10-0	5g	€456.10	2023-05-18
abcr	AB417973-10 g	6-Methyl-4-[(4-methylphenyl)sulfonyl]-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid	1858242-10-0	10g	€773.40	2023-05-18
abcr	AB417973-500mg	6-Methyl-4-[(4-methylphenyl)sulfonyl]-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid; .	1858242-10-0	500mg	€173.00	2025-02-21
abcr	AB417973-1g	6-Methyl-4-[(4-methylphenyl)sulfonyl]-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid; .	1858242-10-0	1g	€197.00	2025-02-21
abcr	AB417973-5g	6-Methyl-4-[(4-methylphenyl)sulfonyl]-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid; .	1858242-10-0	5g	€445.00	2025-02-21